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Compound of Interest

Compound Name: Salicyloyl chloride

cat. No.: B073872

An In-depth Technical Guide to Salicyloyl Chloride

CAS Number: 1441-87-8

Salicyloyl chloride, also known as 2-hydroxybenzoyl chloride, is a significant intermediate in
organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and other
specialty chemicals.[1][2] Its utility is primarily derived from its function as an acylating agent,
which allows for the introduction of the salicyloyl group into a variety of molecules.[1]

Properties of Salicyloyl Chloride

Salicyloyl chloride is a colorless to pale yellow liquid with a pungent odor.[2] It is
characterized by the presence of both a hydroxyl group and a reactive acyl chloride functional
group on a benzene ring.

Physicochemical Properties
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Property Value Source
CAS Number 1441-87-8 [11[3114115]
Molecular Formula C7HsCIO2 [3114]
Molecular Weight 156.57 g/mol [31[4]
Melting Point 19°C [3]

Boiling Point 217.69°C (rough estimate) [3]
Density 1.3112 g/cm3 [3]
Refractive Index 1.5812 (estimate) [3]

pKa 7.40 £ 0.30 (Predicted) [3114]

Solubility and Reactivity

Salicyloyl chloride is soluble in organic solvents such as dichloromethane and ether.[2] Due
to its hydrophobic aromatic structure, it is generally insoluble in water.[2] The acyl chloride
group makes the compound highly reactive, especially towards nucleophiles. It reacts
vigorously with water, alcohols, and amines, releasing hydrochloric acid, which necessitates
handling and storage under anhydrous conditions.[2] Its corrosive nature requires appropriate
safety precautions, as it can cause skin and respiratory irritation.[2]

Experimental Protocols

The most common method for the synthesis of salicyloyl chloride is the reaction of salicylic
acid with a chlorinating agent, such as thionyl chloride (SOCI2) or phosphorus pentachloride
(PCls).[1][6][7]

Synthesis of Salicyloyl Chloride from Salicylic Acid and
Thionyl Chloride

This protocol describes a general laboratory-scale synthesis of salicyloyl chloride.

Materials:
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» Salicylic acid

e Thionyl chloride (SOCI2)

e Anhydrous solvent (e.g., toluene, dichloromethane)

o Catalyst (optional, e.g., a few drops of N,N-dimethylformamide - DMF)
» Reaction flask with a reflux condenser and a gas outlet to a scrubber
o Stirring apparatus

e Heating mantle

e Vacuum distillation apparatus

Procedure:

In a clean, dry reaction flask, add salicylic acid and the anhydrous solvent.
e Begin stirring the mixture to form a suspension.
e If using a catalyst, add a few drops of DMF to the suspension.

» Slowly add thionyl chloride to the reaction mixture. The addition should be done cautiously
as the reaction is exothermic and produces hydrogen chloride (HCI) and sulfur dioxide (SO2)
gases.

» After the addition is complete, gently heat the mixture to reflux. The reaction progress can be
monitored by the cessation of gas evolution.

e Once the reaction is complete, the excess thionyl chloride and solvent are removed by
vacuum distillation.[1]

e The resulting crude salicyloyl chloride can be purified by further vacuum distillation.

Safety Precautions:
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e The reaction should be performed in a well-ventilated fume hood due to the evolution of toxic
HCl and SO2 gases.

e Thionyl chloride is corrosive and reacts violently with water. Appropriate personal protective
equipment (gloves, safety goggles, lab coat) must be worn.
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Caption: Synthesis of Salicyloyl Chloride.
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Reactivity of Salicyloyl Chloride as an Acylating Agent

Nucleophiles

Salicyloyl Chloride
(Electrophile)

Alcohol (R-OH) Amine (R-NH2) Water (H20)

Salicylic Acid

HCI (Byproduct)

Click to download full resolution via product page

Caption: Acylation Reactions of Salicyloyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073872#salicyloyl-chloride-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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